Cas no 1256785-74-6 (1-(Pyridin-2-yl)-1H-imidazol-2-amine)

• Product Name: 1-(Pyridin-2-yl)-1H-imidazol-2-amine
• CAS No: 1256785-74-6
• MF: C₈H₈N₄
• MW: 160.17592048645
• MDL: MFCD18259354
• CID: 5231831
• PubChem ID: 83382842
• Update Time: 2025-06-30

1-(Pyridin-2-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-yl)-1H-imidazol-2-amine
• 1-pyridin-2-ylimidazol-2-amine
• 1H-Imidazol-2-amine, 1-(2-pyridinyl)-
• AKOS023095462
• KS-8650
• SCHEMBL17844038
• 1256785-74-6

• MDL： MFCD18259354
• Inchi： 1S/C8H8N4/c9-8-11-5-6-12(8)7-3-1-2-4-10-7/h1-6H,(H2,9,11)
• InChI Key： HSPSAYDQWHMTQW-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)C1C=CC=CN=1

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7

Additional information on 1-(Pyridin-2-yl)-1H-imidazol-2-amine

Introduction to 1-(Pyridin-2-yl)-1H-imidazol-2-amine (CAS No. 1256785-74-6)

1-(Pyridin-2-yl)-1H-imidazol-2-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1256785-74-6, belongs to the imidazole and pyridine classes of heterocycles, which are well-documented for their roles in drug discovery and development. The presence of both pyridine and imidazole moieties in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The 1-(Pyridin-2-yl)-1H-imidazol-2-amine molecule features a nitrogen-rich core, which is a common motif in bioactive molecules. The pyridine ring at the 2-position enhances the compound's solubility and interacts favorably with biological targets, while the imidazole ring provides additional hydrogen bonding capabilities. These features have positioned this compound as a promising candidate for further exploration in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many disease pathways. The structural motifs present in 1-(Pyridin-2-yl)-1H-imidazol-2-amine make it an attractive candidate for designing PPI modulators. Specifically, the imidazole ring can act as a hydrogen bond donor or acceptor, while the pyridine ring can engage in hydrophobic interactions with target proteins. This dual functionality has been exploited in several drug discovery campaigns to develop high-affinity binders for challenging targets.

One of the most compelling aspects of 1-(Pyridin-2-yl)-1H-imidazol-2-amine is its potential as a scaffold for structure-based drug design. Computational studies have shown that this compound can adopt multiple conformations, allowing it to fit into diverse binding pockets of biological macromolecules. This flexibility has been leveraged to design derivatives with enhanced binding affinity and selectivity. For instance, modifications at the 2-position of the pyridine ring or the 4-position of the imidazole ring have been explored to optimize interactions with specific protein targets.

Recent advances in crystallographic techniques have provided valuable insights into the binding modes of 1-(Pyridin-2-yl)-1H-imidazol-2-amine derivatives with their target proteins. These studies have revealed that the compound can form stable complexes through a combination of hydrogen bonds, hydrophobic interactions, and π-stacking interactions. Such detailed structural information has been instrumental in guiding the development of next-generation inhibitors with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in 1-(Pyridin-2-yl)-1H-imidazol-2-amine due to its potential applications in oncology. Several preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against kinases and other enzymes involved in cancer cell proliferation and survival. The ability of these derivatives to disrupt key signaling pathways has led to their evaluation in clinical trials as candidates for treating various types of cancer. While further research is needed to fully elucidate their therapeutic potential, these findings highlight the promise of this scaffold for oncology drug development.

In addition to oncology, 1-(Pyridin-2-yl)-1H-imidazol-2-amine has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Studies have shown that certain derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These effects have been attributed to the ability of the compound to interact with specific residues within these enzymes, thereby reducing their activity.

The central nervous system (CNS) is another area where 1-(Pyridin-2-yl)-1H-imidazol-2-amine has shown promise. Derivatives of this compound have been investigated for their potential role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These studies have focused on the ability of the compound to cross the blood-brain barrier and interact with CNS-specific targets. Preliminary findings suggest that certain derivatives can attenuate neurodegenerative processes by modulating neurotransmitter systems and reducing oxidative stress.

The synthesis of 1-(Pyridin-2-yl)-1H-imidazol-2-amines presents unique challenges due to the need for precise functionalization at multiple positions within the heterocyclic core. However, advances in synthetic methodologies have made it increasingly feasible to access complex derivatives with tailored properties. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular frameworks efficiently. Additionally, computational tools have been employed to predict optimal synthetic routes based on predicted reaction outcomes.

The pharmacological evaluation of 1-(Pyridin--yl)-imidazol-amine) (CAS No. 1256785-74-6) has revealed a wide spectrum of biological activities that make it an attractive candidate for further development.